(Z)-2-(4-(3-methoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol

• IUPAC Name: 2-[4-(3-methoxyphenyl)-2-(2-methylphenyl)imino-1,3-thiazol-3-yl]ethanol
• InChI: InChI=1S/C19H20N2O2S/c1-14-6-3-4-9-17(14)20-19-21(10-11-22)18(13-24-19)15-7-5-8-16(12-15)23-2/h3-9,12-13,22H,10-11H2,1-2H3
• InChI Key: CICKWBIGKGVPON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N=C2N(C(=CS2)C3=CC(=CC=C3)OC)CCO
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

(Z)-2-(4-(3-methoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. This compound has been the subject of extensive research, and its synthesis, mechanism of action, biochemical and physiological effects, and future directions have been studied in detail.

Scientific Research Applications

Green Synthesis in Ionic Liquid Media

A study by Shahvelayati, Hajiaghababaei, and Panahi Sarmad (2017) describes an efficient synthesis of a compound similar to (Z)-2-(4-(3-methoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol. This synthesis was achieved through a three-component tandem reaction in ionic liquid, highlighting a green and sustainable approach in chemical synthesis (Shahvelayati, Hajiaghababaei, & Panahi Sarmad, 2017).

Catalytic Applications in Oxidation Reactions

Ghorbanloo and Maleki Alamooti (2017) investigated the encapsulation of a molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y. This complex demonstrated efficiency as a reusable catalyst for the oxidation of primary alcohols and hydrocarbons, suggesting potential industrial applications for similar thiazole-based compounds (Ghorbanloo & Maleki Alamooti, 2017).

Fluorescent Chemosensor Development

Manna, Chowdhury, and Patra (2020) developed a phenyl thiadiazole-based Schiff base receptor as a chemosensor for Al3+ ions. This chemosensor showed quick responses and excellent selectivity, indicating the potential of thiazole derivatives in sensitive detection applications (Manna, Chowdhury, & Patra, 2020).

Antimicrobial Activity of Thiazole Derivatives

Vinusha, Shivaprasad, Chandan, and Begum (2015) synthesized two imino-4-methoxyphenol thiazole derived Schiff bases, studying their antimicrobial activity against various bacteria and fungi. These compounds demonstrated moderate activity, suggesting a role for thiazole derivatives in developing new antimicrobial agents (Vinusha, Shivaprasad, Chandan, & Begum, 2015).

Applications in Olefin Epoxidation

Ghorbanloo, Bikas, and Małecki (2016) studied molybdenum(VI) complexes with a thiazole-hydrazone ligand, showcasing their use as catalysts for olefin oxidation. The findings suggest potential applications in industrial chemical processes (Ghorbanloo, Bikas, & Małecki, 2016).